4-[6-(2-methoxyphenoxy)pyridazin-3-yl]-N-(2-methylphenyl)benzamide

• IUPAC Name: 2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide
• InChI: InChI=1S/C23H28ClN5O2S/c1-4-29(5-2)32(30,31)19-8-9-20-21(15-19)25-16-23(26-20)28-12-10-27(11-13-28)22-14-18(24)7-6-17(22)3/h6-9,14-16H,4-5,10-13H2,1-3H3
• InChI Key: UEMVJZDMWQMPQD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC2=NC=C(N=C2C=C1)N3CCN(CC3)C4=C(C=CC(=C4)Cl)C
• Molecular Formula: C23H28ClN5O2S
• Molecular Weight: 474.0 g/mol

Description

This compound belongs to a class of organic compounds known as pyridazinones. Pyridazinones are derivatives of pyridazine and have been found to exhibit a wide range of pharmacological activities. The easy functionalization at various ring positions makes them an attractive synthetic building block for designing and synthesis of new drugs.

Scientific Research Applications

Synthesis and Structure Analysis

Research into the synthesis and structural analysis of heterocyclic compounds, such as pyridazines and benzamides, highlights the importance of these molecules in medicinal chemistry due to their significant pharmaceutical importance. For instance, the study by Hamdi Hamid Sallam et al. (2021) on the synthesis, structure analysis, DFT calculations, Hirshfeld surface studies, and energy frameworks of a specific heterocyclic compound elucidates the detailed chemical characterization processes these molecules undergo (Hamdi Hamid Sallam et al., 2021).

Antimicrobial Agents

Compounds with structures related to pyridine carboxamides have been explored for their antimicrobial properties. For example, R. Al-Salahi, M. Al-Omar, and A. Amr (2010) synthesized a series of chiral linear and macrocyclic bridged pyridines to assess their antimicrobial screening, demonstrating the potential of these molecules in developing new antimicrobial agents (R. Al-Salahi, M. Al-Omar, & A. Amr, 2010).

Analgesic and Anti-inflammatory Agents

Additionally, the synthesis of new Mannich bases of arylpyridazinones as analgesic and anti-inflammatory agents by M. Gökçe et al. (2005) showcases the potential therapeutic applications of these compounds. This research indicates that certain pyridazinone derivatives can exhibit promising analgesic and anti-inflammatory activities, further underscoring the pharmaceutical relevance of these chemical structures (M. Gökçe et al., 2005).

Antioxidant Activity

The work on a novel benzamide derivative analyzed both experimentally and theoretically for its antioxidant properties by S. Demir et al. (2015) is an example of the application of these compounds in evaluating and enhancing antioxidant activities. Their research provides insights into how the molecular structure impacts antioxidant efficacy (S. Demir et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, influencing a wide range of biological activities .

Mode of Action

Similar compounds have been found to inhibit certain enzymes and interact with various receptors, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Similar compounds have been found to exhibit acceptable pharmacokinetic profiles, suggesting that these compounds may also have favorable adme properties .

Result of Action

Similar compounds have been found to exhibit a wide range of biological activities, suggesting that these compounds may also have diverse molecular and cellular effects .

Action Environment

Similar compounds have been found to exhibit their activities under various conditions, suggesting that these compounds may also be influenced by environmental factors .